Cas no 428518-40-5 (3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)-)

3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)- structure
428518-40-5 structure
Product Name:3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)-
CAS No:428518-40-5
MF:C9H15NO3
MW:185.220302820206
CID:3300341
PubChem ID:7711162
Update Time:2025-04-21

3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 3-PYRROLIDINECARBOXYLIC ACID, 1-BUTYL-5-OXO-, (3R)-
    • SCHEMBL8293341
    • 428518-40-5
    • Inchi: 1S/C9H15NO3/c1-2-3-4-10-6-7(9(12)13)5-8(10)11/h7H,2-6H2,1H3,(H,12,13)/t7-/m1/s1
    • InChI Key: LLPSQGIRADJCIU-SSDOTTSWSA-N
    • SMILES: O=C1C[C@@H](C(=O)O)CN1CCCC

Computed Properties

  • Exact Mass: 185.10519334Da
  • Monoisotopic Mass: 185.10519334Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.6Ų
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